Cas no 1804028-19-0 (4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine
• CAS No: 1804028-19-0
• MF: C₇HF₅N₂O
• MW: 224.087658643723
• CID: 4909999
• Update Time: 2025-06-08

4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HF5N2O/c8-5-3(1-13)4(2-14-6(5)9)15-7(10,11)12/h2H
• InChI Key： BQQUZZDAANVBSB-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(=C1C#N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine

Introduction to 4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine (CAS No. 1804028-19-0)

4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine, with the chemical formula C₆H₂F₅NO₂, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The presence of multiple fluorine atoms and a cyano group in its structure imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The CAS number 1804028-19-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and communication among researchers. The molecular structure of 4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine features a pyridine ring substituted with a cyano group at the 4-position, difluoro atoms at the 2- and 3-positions, and a trifluoromethoxy group at the 5-position. This specific arrangement of functional groups contributes to its reactivity and potential applications in drug discovery and material science.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This property has made 4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine a subject of interest in the development of novel pharmaceuticals targeting various therapeutic areas.

Recent research has highlighted the compound's potential in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated pyridine core is particularly effective in modulating enzyme activity due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. For instance, studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on tyrosine kinases, which are overactive in many forms of cancer.

In addition to its pharmaceutical applications, 4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine has shown promise in agrochemical research. The introduction of fluorine atoms into organic molecules often enhances their resistance to degradation by environmental factors, making them more suitable for use as active ingredients in pesticides and herbicides. Researchers are exploring its use as an intermediate in the synthesis of next-generation crop protection agents that offer improved efficacy and environmental safety.

The cyano group in the molecular structure also plays a critical role in determining the reactivity of this compound. It can participate in various chemical reactions, such as nucleophilic additions and condensation reactions, facilitating the synthesis of more complex derivatives. This versatility makes 4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine a valuable tool for chemists working on innovative synthetic methodologies.

Advances in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular modeling studies have revealed that the fluorinated pyridine ring can adopt multiple conformations depending on its environment, allowing it to fit into binding pockets with high precision. This conformational flexibility is essential for achieving high affinity and selectivity in drug design.

The difluoro substitution at the 2- and 3-positions introduces additional electronic effects that influence the compound's properties. Fluorine atoms are known for their ability to deshield nearby protons through hyperconjugation, which can affect spectroscopic properties such as NMR and IR spectra. These effects are exploited by chemists to fine-tune the reactivity and selectivity of their synthetic targets.

In conclusion, 4-Cyano-2,3-difluoro-5-(trifluoromethoxy)pyridine (CAS No. 1804028-19-0) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further research into kinase inhibitors and crop protection agents. As our understanding of fluorinated compounds continues to grow, so too will their applications across various scientific disciplines.